Cas no 2107891-21-2 (methyl 5-(pyrimidin-4-yl)-1H-1,2,3-triazole-4-carboxylate)

• Product Name: methyl 5-(pyrimidin-4-yl)-1H-1,2,3-triazole-4-carboxylate
• CAS No: 2107891-21-2
• MF: C₈H₇N₅O₂
• MW: 205.173480272293
• CID: 5843628
• PubChem ID: 165467129
• Update Time: 2025-06-23

methyl 5-(pyrimidin-4-yl)-1H-1,2,3-triazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(pyrimidin-4-yl)-1H-1,2,3-triazole-4-carboxylate
• 2107891-21-2
• EN300-786239

• Inchi： 1S/C8H7N5O2/c1-15-8(14)7-6(11-13-12-7)5-2-3-9-4-10-5/h2-4H,1H3,(H,11,12,13)
• InChI Key： XVPWHZQVEMUXSD-UHFFFAOYSA-N
• SMILES： O(C)C(C1C(C2C=CN=CN=2)=NNN=1)=O

Computed Properties

• Exact Mass: 205.05997448g/mol
• Monoisotopic Mass: 205.05997448g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 93.6Ų

Additional information on methyl 5-(pyrimidin-4-yl)-1H-1,2,3-triazole-4-carboxylate

Exploring Methyl 5-(Pyrimidin-4-yl)-1H-1,2,3-Triazole-4-Carboxylate (CAS No. 2107891-21-2): A Versatile Heterocyclic Compound

The compound methyl 5-(pyrimidin-4-yl)-1H-1,2,3-triazole-4-carboxylate (CAS No. 2107891-21-2) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, combining a pyrimidine ring with a 1,2,3-triazole core, makes it a valuable scaffold for drug discovery and material science applications. Researchers are particularly interested in its potential as a kinase inhibitor or antiviral agent, aligning with current trends in targeted therapy development.

In recent years, the demand for heterocyclic compounds like methyl 5-(pyrimidin-4-yl)-1H-1,2,3-triazole-4-carboxylate has surged due to their role in addressing global health challenges. The COVID-19 pandemic, for instance, has accelerated the search for novel small-molecule therapeutics, with pyrimidine-triazole hybrids emerging as promising candidates. This compound's CAS No. 2107891-21-2 frequently appears in patent literature, highlighting its commercial relevance in medicinal chemistry.

The synthesis of methyl 5-(pyrimidin-4-yl)-1H-1,2,3-triazole-4-carboxylate typically involves click chemistry approaches, a hot topic in green chemistry circles. Its carboxylate ester functionality provides excellent versatility for further derivatization, making it a favorite among chemists working on fragment-based drug design. Computational studies suggest strong binding affinity to biological targets, particularly in cancer research applications where precision medicine is gaining traction.

From a technical perspective, the 2107891-21-2 compound exhibits interesting photophysical properties that have sparked interest in material science applications. Its conjugated system shows potential for use in organic electronics, aligning with the growing demand for sustainable alternatives to traditional silicon-based components. Researchers are exploring its fluorescence characteristics for potential bioimaging applications as well.

The stability profile of methyl 5-(pyrimidin-4-yl)-1H-1,2,3-triazole-4-carboxylate makes it particularly attractive for formulation scientists. Unlike many heterocyclic compounds, it demonstrates good solubility in common organic solvents while maintaining stability under physiological conditions. This balance addresses one of the key challenges in drug delivery systems today - achieving both bioavailability and chemical stability.

In the context of intellectual property, CAS 2107891-21-2 appears in numerous patent filings related to metabolic disease treatments and central nervous system disorders. The compound's ability to modulate specific biological pathways has made it a valuable asset in pharmaceutical pipelines. Recent publications suggest potential applications in neurodegenerative disease research, particularly in targeting protein misfolding mechanisms.

Analytical characterization of methyl 5-(pyrimidin-4-yl)-1H-1,2,3-triazole-4-carboxylate typically involves advanced techniques like LC-MS and NMR spectroscopy. The purity standards for this compound are particularly stringent when intended for biological screening purposes. Quality control protocols often include chiral purity assessment, as the stereochemistry can significantly impact pharmacological activity.

The environmental profile of 2107891-21-2 has also come under scrutiny as the chemical industry moves toward greener practices. Preliminary biodegradability studies suggest moderate environmental persistence, prompting research into more sustainable synthetic routes. This aligns with the pharmaceutical industry's growing emphasis on green chemistry principles throughout drug development pipelines.

Looking forward, methyl 5-(pyrimidin-4-yl)-1H-1,2,3-triazole-4-carboxylate represents an exciting case study in structure-activity relationship optimization. Its modular design allows for systematic exploration of pharmacophore space, making it a valuable tool for computational chemistry and AI-assisted drug discovery platforms. As these technologies continue to advance, compounds like CAS 2107891-21-2 will likely play increasingly important roles in accelerating therapeutic development timelines.